Cas no 1333638-60-0 (2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid))

• Product Name: 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid)
• CAS No: 1333638-60-0
• MF: C₁₃H₁₇FN₂O₅
• MW: 300.282887220383
• CID: 5573278
• Update Time: 2025-10-31

2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid)

• Inchi： 1S/C11H15FN2O.C2H2O4/c12-10-6-8(13)3-4-11(10)14-7-9-2-1-5-15-9;3-1(4)2(5)6/h3-4,6,9,14H,1-2,5,7,13H2;(H,3,4)(H,5,6)
• InChI Key： YUMYKQGAUFAXJO-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.N(C1C=CC(N)=CC=1F)CC1OCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid)

Research Brief on 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid) (CAS: 1333638-60-0)

In recent years, the compound 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid) (CAS: 1333638-60-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid) involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, making it a viable candidate for further development. The compound's bis(oxalic acid) moiety is particularly noteworthy, as it enhances solubility and bioavailability, addressing common challenges in drug formulation.

Mechanistic studies have revealed that 1333638-60-0 exhibits potent inhibitory effects on specific enzymatic targets, including kinases involved in cancer cell proliferation. In vitro assays demonstrated significant cytotoxicity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound's ability to modulate immune responses has been explored, suggesting potential applications in immunotherapy.

Preclinical evaluations in animal models have further validated the therapeutic potential of 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid). In murine models of colorectal cancer, the compound showed marked tumor growth inhibition and improved survival rates. Pharmacokinetic studies indicated favorable absorption and distribution profiles, with minimal off-target effects, underscoring its suitability for clinical translation.

Despite these promising results, challenges remain, including the need for comprehensive toxicity studies and the optimization of dosing regimens. Future research directions may explore combination therapies to enhance efficacy and overcome potential resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound.

In conclusion, 2-fluoro-N1-[(oxolan-2-yl)methyl]benzene-1,4-diamine; bis(oxalic acid) (CAS: 1333638-60-0) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its unique properties and demonstrated efficacy in preclinical models position it as a potential lead compound for novel therapeutics. Continued research will be essential to fully elucidate its therapeutic potential and pave the way for clinical applications.